Methyl 2-(chloromethyl)-4-phenoxybenzoate

• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol
• IUPAC Name: methyl 2-(chloromethyl)-4-phenoxybenzoate
• InChI: InChI=1S/C15H13ClO3/c1-18-15(17)14-8-7-13(9-11(14)10-16)19-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: YDISGIKGRQZDOU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)OC2=CC=CC=C2)CCl

Description

Methyl 2-(chloromethyl)-4-phenoxybenzoate is a useful research compound. Its molecular formula is C15H13ClO3 and its molecular weight is 276.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solid mixture of 5-phenoxy-3H-isobenzofuran-1-one (65.54 g, 0.29 mol), boric acid (538 mg, 8.7 mmol) and triphenylphosphine oxide (2.42 g, 8.7 mmol) was added thionyl chloride (42.3 mL). The resulting mixture was refluxed overnight. After cooled, methanol (300 mL) was slowly added to the reaction mixture. It was then refluxed for 1 h and concentrated. Residue was partitioned between EtOAc and saturated NaHCO3 solution. The organic layer was washed with brine, dried over Na2SO4, filtered and concentrated to provide the title compound (87.02 g, 0.31 mol) as an oil. It was used directly to the next reaction without further purification. 1H NMR in CDCl3, δ in ppm: 7.91 (d, 1H, 8.6 Hz), 7.5-6.9 (m, 7H), 5.06 (s, 2H), 3.83 (s, 3H).